4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine
Overview
Description
Synthesis Analysis
A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . In a round bottom flask, piperazine was added to a solution and refluxed in phosphorus oxychloride at 105°C for 3–4 hours .Molecular Structure Analysis
The molecular weight of 4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine is 292.74 g/mol . The chemical shift was displayed in δ (ppm), and TMS (tetramethylsilane) was taken as an internal standard .Scientific Research Applications
Cancer Research
4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine derivatives have been investigated for their potential in cancer treatment, particularly as inhibitors of tyrosine kinase activity in the epidermal growth factor receptor (EGFR), which plays a significant role in the proliferation and survival of cancer cells. For instance, PD0205520, a compound related to this chemical structure, was synthesized for use in drug absorption, distribution, metabolism, and excretion studies, as well as in quantitative mass spectrometry bio-analytical studies, highlighting its application in cancer pharmacology research (Zhang, Huang, & Huang, 2005).
Antimicrobial Activity
Compounds containing the 4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine moiety have been synthesized and evaluated for their antimicrobial properties. For example, derivatives such as 2-(substituted phenyl)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate have shown promising antimicrobial activity against various microorganism strains, which could lead to the development of new antimicrobial agents (Yurttaş et al., 2016).
Antiviral Research
This chemical scaffold has also been explored for its antiviral properties, particularly against the tobacco mosaic virus (TMV), a plant pathogen that can cause significant agricultural losses. Novel urea/thiourea derivatives containing this chemical structure were synthesized and shown to have inhibitory activities against TMV, providing a basis for the development of plant virus inhibitors and highlighting the compound's potential in agricultural biotechnology (Nagalakshmamma et al., 2020).
Protein Kinase Inhibition
The use of 4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine derivatives in protein kinase inhibition was demonstrated through the synthesis of compounds like CTx-0152960 and its piperazinyl analogue, CTx-0294885. These compounds were developed using a hybrid flow and microwave approach, showcasing innovative methodologies in drug synthesis and potential applications in targeting a broad spectrum of protein kinases involved in various diseases (Russell et al., 2015).
Structural Chemistry
The molecular structure and conformation of related compounds have been elucidated, providing insights into the physicochemical properties and potential interactions with biological targets. For example, the crystal structure of a tert-butyl derivative revealed details about the conformation of the piperazine ring and the dihedral angles between the pyrimidine and phenyl rings, which are crucial for understanding the compound's bioactivity (Anthal et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various cellular targets, including receptors and enzymes, which play crucial roles in cellular signaling and function .
Mode of Action
It’s suggested that the compound may interact with its targets, leading to changes in cellular processes
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects such as neuroprotection and anti-inflammatory responses .
Result of Action
Similar compounds have shown promising neuroprotective and anti-inflammatory properties .
Future Directions
properties
IUPAC Name |
4-chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN4/c15-13-9-14(18-10-17-13)20-7-5-19(6-8-20)12-3-1-11(16)2-4-12/h1-4,9-10H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWCURHEWACBQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C3=CC(=NC=N3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80670523 | |
Record name | 4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80670523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine | |
CAS RN |
1204298-18-9 | |
Record name | 4-Chloro-6-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80670523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.